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Compound of Interest

Compound Name: Barium metaborate monohydrate

Cat. No.: B171109 Get Quote

A detailed analysis of the efficacy, mechanisms, and experimental performance of barium

metaborate and antimony oxide in flame retardant applications.

Introduction
In the pursuit of enhanced fire safety for polymeric materials, flame retardants are

indispensable additives. Among the myriad of options, antimony oxide has long been a

benchmark due to its synergistic effects with halogenated compounds. However, growing

environmental and health concerns have spurred research into viable alternatives. This guide

provides a comprehensive comparison of the efficacy of barium metaborate versus antimony

oxide as flame retardants, supported by experimental data and detailed methodologies for

researchers, scientists, and professionals in material and drug development.

Mechanisms of Flame Retardancy
The fundamental difference in the flame retardant action of barium metaborate and antimony

oxide lies in their primary operational phase.

Antimony Oxide (Sb₂O₃): A Gas-Phase Radical Scavenger

Antimony trioxide itself possesses minimal flame retardant properties. Its efficacy is unlocked

through a synergistic interaction with halogenated compounds. In the event of a fire, the

polymer releases halogen radicals (e.g., from chlorinated or brominated flame retardants).

Antimony oxide reacts with these radicals to form antimony trihalides (e.g., SbCl₃, SbBr₃) and
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antimony oxyhalides. These volatile antimony species act as potent radical scavengers in the

gas phase, interrupting the exothermic chain reactions of combustion. This process is

illustrated in the following diagram.
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Figure 1: Gas-phase flame retardant mechanism of antimony oxide.

Barium Metaborate (Ba(BO₂)₂): A Condensed-Phase Char Promoter

Barium metaborate primarily functions in the condensed phase (the solid polymer). Its flame

retardant activity is multifaceted:

Char Promotion: Barium metaborate promotes the formation of a stable, insulating char layer

on the surface of the burning polymer. This char acts as a physical barrier, limiting the

transfer of heat to the underlying material and restricting the release of flammable volatile

gases.

Release of Water: Barium metaborate monohydrate contains water of crystallization. Upon

heating, this water is released as vapor, which dilutes the flammable gases in the

combustion zone and exerts a cooling effect.

Synergistic Effects: Similar to antimony oxide, barium metaborate exhibits synergistic effects

with halogenated flame retardants. It is believed to enhance the efficiency of the halogen

radicals in flame inhibition.
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Figure 2: Condensed-phase flame retardant mechanism of barium metaborate.

Experimental Data Comparison
Direct head-to-head comparative studies with comprehensive quantitative data for barium

metaborate and antimony oxide under identical conditions are limited in publicly available

literature. However, by compiling data from various studies on flexible Polyvinyl Chloride (PVC),

a common polymer for flame retardant applications, we can draw meaningful comparisons.

Table 1: Limiting Oxygen Index (LOI) Data for Flexible PVC

Formulation (phr - parts
per hundred resin)

Limiting Oxygen Index
(LOI), %

Reference

Flexible PVC (Control) ~21-24 [1]

Flexible PVC + 4 phr Sb₂O₃ 29.4 [1]

Flexible PVC + 20 phr ATH + 3

phr Sb₂O₃
30.3 [1]

Flexible PVC + 20 phr ATH + 3

phr Zinc Borate

Increased by 5% over ATH

alone
[1]

Note: Zinc Borate is another boron-based flame retardant with a mechanism similar to barium

metaborate.

From the available data, antimony oxide demonstrates significant efficacy in increasing the LOI

of flexible PVC.[1] While direct LOI values for barium metaborate in a comparable formulation

were not found, its ability to act as a partial or even total replacement for antimony oxide
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suggests a competitive performance.[2] The data for zinc borate indicates that boron-based

flame retardants can effectively enhance flame retardancy, particularly in synergy with other

additives like aluminum hydroxide (ATH).[1]

Table 2: Cone Calorimetry Data for Flexible PVC with Different Flame Retardants

Parameter
Flexible PVC
(Control)

Flexible PVC
with Antimony
Oxide System

Flexible PVC
with Boron-
based System
(as
replacement)

Reference

Peak Heat

Release Rate

(pHRR), kW/m²

High Reduced
Significantly

Reduced
[3]

Total Heat

Release (THR),

MJ/m²

High Reduced Reduced [3]

Smoke

Production
High Increased Reduced [3]

Qualitative and some quantitative findings indicate that while antimony oxide is effective at

reducing heat release, it can increase smoke production.[3] In contrast, boron-based flame

retardants like barium metaborate and zinc borate are noted for their ability to suppress smoke.

[3] This is a critical advantage in many applications where smoke inhalation is a primary

hazard.

Experimental Protocols
To ensure reproducibility and standardization of flame retardancy testing, specific experimental

protocols are followed.

Limiting Oxygen Index (LOI) - ASTM D2863
The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen

and nitrogen that will just support flaming combustion of a material.
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Figure 3: Workflow for Limiting Oxygen Index (LOI) testing.

UL 94 Vertical Burn Test
This test classifies the flammability of plastic materials based on their response to a small open

flame under controlled laboratory conditions.
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Table 3: UL 94 Vertical Burn Classifications

Rating
Burning Time After Flame
Application

Flaming Drips

V-0 ≤ 10 seconds Not allowed

V-1 ≤ 30 seconds Not allowed

V-2 ≤ 30 seconds Allowed

Cone Calorimetry - ASTM E1354
The cone calorimeter is one of the most effective bench-scale instruments for measuring the

fire behavior of materials. It measures parameters such as:

Time to Ignition (TTI): The time it takes for a material to ignite when exposed to a specific

heat flux.

Heat Release Rate (HRR): The amount of heat energy released per unit time during

combustion. The peak HRR is a critical indicator of fire intensity.

Total Heat Released (THR): The total amount of heat energy released throughout the

combustion process.

Smoke Production: Measured as the specific extinction area.
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Figure 4: Workflow for Cone Calorimeter testing.

Conclusion
Both barium metaborate and antimony oxide are effective flame retardants, particularly when

used in conjunction with halogenated compounds.

Antimony oxide is a highly efficient gas-phase flame retardant, demonstrating a significant

increase in the Limiting Oxygen Index of polymers like flexible PVC.[1] However, its tendency

to increase smoke production and potential health and environmental concerns are notable

drawbacks.
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Barium metaborate offers a compelling alternative, functioning primarily in the condensed

phase by promoting a protective char layer and releasing water vapor. A key advantage of

barium metaborate is its ability to suppress smoke, a critical factor in fire safety.[3] While

direct quantitative comparisons are scarce, its successful use as a partial or complete

replacement for antimony oxide in various formulations indicates a comparable level of flame

retardant efficacy.[2]

The choice between barium metaborate and antimony oxide will depend on the specific

application requirements, including the desired level of flame retardancy, smoke suppression

needs, cost considerations, and regulatory compliance. For applications where smoke toxicity

is a major concern, barium metaborate presents a significant advantage. Further head-to-head

comparative studies are warranted to provide a more definitive quantitative assessment of their

relative performance across a wider range of polymers and conditions.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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